Cas no 62576-77-6 (Phenol, 4-fluoro-, compd. with benzene (1:1))

• Product Name: Phenol, 4-fluoro-, compd. with benzene (1:1)
• CAS No: 62576-77-6
• MF: C₁₂H₁₁FO
• MW: 190.213546991348
• CID: 439591
• PubChem ID: 71385071
• Update Time: 2025-04-19

Phenol, 4-fluoro-, compd. with benzene (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-fluoro-, compd. with benzene (1:1)
• benzene,4-fluorophenol
• 62576-77-6
• DTXSID00807314
• 4-Fluorophenol--benzene (1/1)

• Inchi： 1S/C6H5FO.C6H6/c7-5-1-3-6(8)4-2-5;1-2-4-6-5-3-1/h1-4,8H;1-6H
• InChI Key： WDYALQAHROWXTO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)O.C1C=CC=CC=1

Computed Properties

• Exact Mass: 190.07943
• Monoisotopic Mass: 190.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 82.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23